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Compound of Interest

1-((2-
Compound Name:

Bromophenyl)sulfonyl)pyrrolidine

Cat. No.: B1294140

Technical Guide: 1-((2-
Bromophenyl)sulfonyl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 1-((2-Bromophenyl)sulfonyl)pyrrolidine. It includes key physicochemical
data, a general synthetic pathway, and an exploration of the potential biological significance of
the broader class of pyrrolidine-containing compounds.

Core Physicochemical Characteristics

1-((2-Bromophenyl)sulfonyl)pyrrolidine is a chemical compound with the molecular formula
C10H12BrNO2S.[1] The following table summarizes its key physical and chemical properties.

Property Value Source

Molecular Formula C10H12BrNO2S [1]

Molecular Weight 290.177 g/mol [1]

CAS Number 379533-34-7 Inferred from supplier data
MDL Number MFCD09258650 [1]
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Note: Specific experimental data such as melting point, boiling point, and solubility for 1-((2-
Bromophenyl)sulfonyl)pyrrolidine are not readily available in the public domain. These
properties would need to be determined empirically.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-((2-
Bromophenyl)sulfonyl)pyrrolidine is not published in readily accessible literature, a general
and widely applicable method for the synthesis of N-arylsulfonylpyrrolidines can be described.
This typically involves the reaction of a pyrrolidine with an appropriate arylsulfonyl chloride in
the presence of a base.

General Synthesis of N-Arylsulfonylpyrrolidines

Objective: To synthesize an N-arylsulfonylpyrrolidine derivative from pyrrolidine and an
arylsulfonyl chloride.

Materials:

Pyrrolidine

e 2-Bromobenzenesulfonyl chloride

e Anhydrous dichloromethane (DCM) or similar aprotic solvent

o Triethylamine (TEA) or another suitable non-nucleophilic base

e Saturated aqueous sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware for organic synthesis (round-bottom flask, addition funnel,
magnetic stirrer, etc.)

o Equipment for extraction and purification (separatory funnel, rotary evaporator, column
chromatography apparatus)

Procedure:
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e Reaction Setup: A solution of pyrrolidine in anhydrous dichloromethane is prepared in a
round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cooled in an ice
bath (0 °C).

o Addition of Base: Triethylamine is added to the stirred solution.

o Addition of Sulfonyl Chloride: A solution of 2-bromobenzenesulfonyl chloride in anhydrous
dichloromethane is added dropwise to the reaction mixture over a period of 30-60 minutes,
maintaining the temperature at 0 °C.

» Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and stirred for several hours (typically 2-16 hours) until the reaction is
complete, as monitored by thin-layer chromatography (TLC).

o Workup: The reaction mixture is washed sequentially with water and saturated aqueous
sodium bicarbonate solution. The organic layer is then dried over anhydrous magnesium
sulfate, filtered, and the solvent is removed under reduced pressure using a rotary
evaporator.

 Purification: The resulting crude product is purified by column chromatography on silica gel
using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to yield the
pure 1-((2-Bromophenyl)sulfonyl)pyrrolidine.

o Characterization: The structure and purity of the final compound are confirmed using
analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and Infrared (IR) spectroscopy.

The following diagram illustrates a generalized workflow for the synthesis and purification of 1-
((2-Bromophenyl)sulfonyl)pyrrolidine.
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General Synthesis Workflow for 1-((2-Bromophenyl)sulfonyl)pyrrolidine
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Caption: A generalized workflow for the synthesis of 1-((2-Bromophenyl)sulfonyl)pyrrolidine.
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Biological Context and Potential Significance

The pyrrolidine ring is a significant structural motif found in a wide array of biologically active
compounds, including natural products and synthetic drugs.[2][3][4] This five-membered
nitrogen-containing heterocycle is a key component of the amino acid proline and is present in
numerous alkaloids with diverse pharmacological activities.[5][6]

While specific biological activities for 1-((2-Bromophenyl)sulfonyl)pyrrolidine are not
extensively documented, the broader class of pyrrolidine derivatives has been investigated for
various therapeutic applications.[4][7] The incorporation of a sulfonyl group attached to the
pyrrolidine nitrogen can influence the molecule's physicochemical properties, such as its
lipophilicity and hydrogen bonding capacity, which in turn can affect its biological activity.

Research into related pyrrolidine sulfonamide structures has explored their potential as
inhibitors of various enzymes and as agents with antimicrobial, antiviral, and anticancer
properties.[4] For instance, certain pyrrolidine derivatives have been studied as inhibitors of
dipeptidyl peptidase-1V (DPP-IV) for the treatment of diabetes.[4]

The logical progression from a lead compound containing a pyrrolidine scaffold to a potential
drug candidate often involves systematic structural modifications to optimize its activity and
pharmacokinetic profile.
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Drug Discovery Logic for Pyrrolidine Scaffolds
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Caption: A conceptual flowchart for the development of drugs based on a pyrrolidine core
structure.

Given the prevalence of the pyrrolidine scaffold in medicinal chemistry, 1-((2-
Bromophenyl)sulfonyl)pyrrolidine represents a compound of interest for further investigation
in drug discovery programs. Its synthesis is feasible through established chemical methods,
and its biological activity remains an area for future exploration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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